2-Fluoro-4-(2-hydroxyethyl)benzonitrile
Cat. No. B8558091
M. Wt: 165.16 g/mol
InChI Key: XINPDSCTWINCJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999991B2
Procedure details
LiBH4 (1.94 mL, 3.88 mmol, 2 M in THF) was added to a stirred solution of methyl(4-cyano-3-fluorophenyl)acetate (0.50 g, 2.59 mmol) in THF (25 ml) at 0° C. The resulting solution was stirred for 12 h. Water (10 ml) was added, and the resulting solution was extracted with dichloromethane (2×50 ml). The combined organic layers were dried over MgSO4, filtered, and evaporated under reduced pressure. The residue was purified by column chromatography eluting with EtOAc-Hexanes (7:3→1:1) to give the product as colorless oil. 1H NMR (500 MHz, CDCl3) δ 7.60 (dd, J=7.4, J=7.1 Hz, 1H), 7.30 (s, 1H), 7.18 (dd, J=7.3, J=9.1 Hz, 1H), 3.95 (t, J=6.2 Hz, 2H), 2.93 (t, J=6.3 Hz, 2H).
Identifiers
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REACTION_CXSMILES
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[Li+].[BH4-].C[O:4][C:5](=O)[CH2:6][C:7]1[CH:12]=[CH:11][C:10]([C:13]#[N:14])=[C:9]([F:15])[CH:8]=1.O>C1COCC1>[F:15][C:9]1[CH:8]=[C:7]([CH2:6][CH2:5][OH:4])[CH:12]=[CH:11][C:10]=1[C:13]#[N:14] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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1.94 mL
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Type
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reactant
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Smiles
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[Li+].[BH4-]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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COC(CC1=CC(=C(C=C1)C#N)F)=O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The resulting solution was stirred for 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting solution was extracted with dichloromethane (2×50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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WASH
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Type
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WASH
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Details
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eluting with EtOAc-Hexanes (7:3→1:1)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
